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Compound of Interest

2,4,7,9-Tetramethyldecane-4,7-
diol

Cat. No.: B101085

Compound Name:

For the attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide on the Core Physical Properties of 2,4,7,9-
Tetramethyldecane-4,7-diol

CAS Number: 17913-76-7 Molecular Formula: C14H3002 Synonyms: 4,7-Decanediol, 2,4,7,9-
tetramethyl-; EnviroGem AD 01

Introduction

This technical guide provides a comprehensive overview of the core physical properties of
2,4,7,9-Tetramethyldecane-4,7-diol. This compound is a nonionic, Gemini surfactant, a class
of surfactants characterized by having two hydrophilic head groups and two hydrophobic tails.
[1] This unique structure imparts high surface activity, making it an effective wetting and
defoaming agent in various industrial applications, including coatings, inks, and adhesives.[1]
[2] In the cosmetics and personal care sector, it is utilized for its moisturizing and emollient
properties.[3]

This document summarizes key quantitative data, outlines detailed experimental protocols for
property determination, and provides logical workflows relevant to its application and synthesis,
visualized using Graphviz diagrams.

Quantitative Data Summary
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The physical properties of 2,4,7,9-Tetramethyldecane-4,7-diol are summarized in the table

below. These values have been compiled from various chemical data sources.

Property Value Unit

Identifier

CAS Number 17913-76-7 -

Molecular Properties

Molecular Weight 230.39 g/mol [4]
Molecular Formula C14H3002 -[4]

Physical Properties

Physical State Clear, colorless liquid -[1]

Melting Point Not Applicable °C[5]

Boiling Point 283.6 °C at 760 mmHg[6][7]
Density 0.901 g/cm3[6][7]

Flash Point 114.8 °CI[6][7]

Vapor Pressure 0.000365 mmHg at 25°CJ[7]
Refractive Index 1.458 -[6][7]

Solubility

Water Solubility 1.57 g/L at 19.8°C

Experimental Protocols

The determination of the physical properties listed above is conducted using standardized

methodologies to ensure accuracy and reproducibility. Below are detailed descriptions of

protocols for key experiments.

Determination of Density
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The density of liquid samples such as 2,4,7,9-Tetramethyldecane-4,7-diol is accurately
determined using a digital density meter, following a standard test method like ASTM D4052.[2]

[8]

e Principle: A small volume of the liquid sample (approximately 1-2 mL) is introduced into a U-
shaped oscillating tube. The instrument measures the change in the oscillation frequency of
the tube caused by the mass of the sample. This frequency change is then used, in
conjunction with calibration data, to calculate the density of the sample at a specified
temperature.[6][9]

o Apparatus: A digital density meter capable of maintaining a constant temperature (e.g.,
+0.05°C).

e Procedure:

o Calibrate the instrument with dry air and a reference standard of known density (e.g., pure
water).

o Set the measurement temperature for the sample cell.

o Inject the liquid sample into the cell, ensuring no air bubbles are present, as they can
significantly affect the results.[10]

o Allow the sample to reach thermal equilibrium within the cell.
o The instrument will automatically measure the oscillation period and calculate the density.

o Record the density, typically in g/cm?3 or g/mL.

Determination of Flash Point

The flash point is a measure of the tendency of a substance to form a flammable mixture with
air. For a high-boiling liquid like 2,4,7,9-Tetramethyldecane-4,7-diol, the ASTM D92 standard
test method, using a Cleveland open cup tester, is appropriate.[1][11]

e Principle: The sample is heated in an open cup at a controlled rate. A small test flame is
passed across the surface of the liquid at specified temperature intervals. The flash point is
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the lowest temperature at which the application of the test flame causes the vapors above
the liquid to ignite momentarily.[12]

o Apparatus: Cleveland open cup apparatus, thermometer, and a heat source.
e Procedure:

Fill the test cup with the sample to the marked level.

[e]

o Heat the sample at a steady rate.
o As the temperature rises, apply the test flame across the cup at regular intervals.

o Record the temperature at which a distinct flash is observed across the surface of the

liquid.

o Correct the observed flash point for any deviation in barometric pressure from the

standard.

Determination of Water Solubility

The shake-flask method is a common and straightforward technique for determining the water
solubility of a chemical substance, as outlined in OECD Guideline 105.

o Principle: A surplus of the substance is agitated in water at a constant temperature for a
sufficient period to reach equilibrium. The concentration of the substance in the aqueous
phase is then determined by a suitable analytical method.

o Apparatus: Shaking apparatus with a constant temperature bath, centrifuge, and an
appropriate analytical instrument (e.g., GC-MS, HPLC).

e Procedure:

o An amount of 2,4,7,9-Tetramethyldecane-4,7-diol in excess of its expected solubility is

added to a known volume of water in a flask.

o The flask is sealed and agitated in a constant temperature bath until equilibrium is
reached. Preliminary tests are conducted to determine the time required to reach
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equilibrium.

o After equilibration, the mixture is centrifuged to separate the undissolved portion from the
agueous solution.

o A sample of the clear aqueous phase is carefully removed for analysis.

o The concentration of the dissolved substance is quantified using a pre-calibrated analytical
method.

Synthesis Protocol

2,4,7,9-Tetramethyldecane-4,7-diol is synthesized via the catalytic hydrogenation of its alkyne
precursor, 2,4,7,9-tetramethyl-5-decyne-4,7-diol. This reaction involves the saturation of the
carbon-carbon triple bond to a single bond.

e Reaction: Catalytic hydrogenation of 2,4,7,9-tetramethyl-5-decyne-4,7-diol.

* Reagents and Catalyst:

[¢]

2,4,7,9-tetramethyl-5-decyne-4,7-diol (Substrate)

[¢]

Hydrogen gas (Hz)

o

Catalyst: Palladium on carbon (Pd/C) or Raney Nickel are effective for the complete
hydrogenation of alkynes to alkanes.[7][8]

o

Solvent: A protic solvent such as ethanol or methanol is typically used.[13]
e General Procedure:

o The alkyne substrate is dissolved in a suitable solvent (e.g., ethanol) in a reaction vessel
designed for hydrogenation (e.g., a Parr shaker or a flask equipped for balloon
hydrogenation).

o The catalyst (e.g., 5-10% Pd/C by weight relative to the substrate) is carefully added to the
mixture under an inert atmosphere (e.g., nitrogen or argon) to prevent premature reaction,
as Pd/C can be pyrophoric.[13]
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o The reaction vessel is sealed, and the inert atmosphere is replaced with hydrogen gas.

o The mixture is agitated (stirred or shaken) at room temperature and a set hydrogen
pressure (from atmospheric pressure using a balloon to higher pressures in an autoclave)
until the reaction is complete, which can be monitored by the cessation of hydrogen
uptake or by analytical techniques like TLC or GC-MS.

o Upon completion, the hydrogen atmosphere is replaced with an inert gas.

o The reaction mixture is filtered through a pad of celite to remove the catalyst. Caution: The
catalyst on the filter paper should not be allowed to dry as it can ignite in the presence of
air.

o The solvent is removed from the filtrate under reduced pressure to yield the crude 2,4,7,9-
Tetramethyldecane-4,7-diol.

o If necessary, the product can be further purified by distillation or chromatography.

Mandatory Visualizations
Logical Relationship: Gemini Surfactant Action

The following diagram illustrates the mechanism of action for a Gemini surfactant like 2,4,7,9-
Tetramethyldecane-4,7-diol at an air-water interface, leading to a significant reduction in
surface tension.

Caption: Action of a Gemini surfactant at the air-water interface.

Experimental Workflow: Quality Control of Raw Material

This diagram outlines a typical workflow for the quality control of a raw material like 2,4,7,9-
Tetramethyldecane-4,7-diol upon receipt for use in cosmetic or coating manufacturing.[6][10]

Caption: Quality control workflow for incoming raw materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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